1-(2-Fluorophenyl)triazole

Core Science & Biosynthesis

1-(2-Fluorophenyl)-1H-1,2,4-triazole CAS number and safety data

The following technical guide provides an in-depth analysis of 1-(2-Fluorophenyl)-1H-1,2,4-triazole , a specialized heterocyclic building block.

Executive Summary

1-(2-Fluorophenyl)-1H-1,2,4-triazole is a critical nitrogen-containing heterocycle used primarily as a pharmacophore in the development of antifungal agents (lanosterol 14α-demethylase inhibitors) and CNS-active compounds.[1] Its structural distinctiveness lies in the ortho-fluorine substitution on the phenyl ring, which imparts unique metabolic stability and conformational restrictions compared to its non-fluorinated or para-fluorinated analogs.

This guide outlines the physicochemical identity, validated synthesis routes, safety protocols (HSE), and applications of this compound in high-throughput medicinal chemistry.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

This compound belongs to the class of N-aryl-1,2,4-triazoles . Unlike the common antifungal intermediate 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone, this molecule lacks the ethyl linker, featuring a direct C-N bond between the aryl ring and the triazole nitrogen.

Identification Data

Parameter	Technical Specification
Chemical Name	1-(2-Fluorophenyl)-1H-1,2,4-triazole
Systematic Name	1-(2-Fluorophenyl)-1,2,4-triazole
Molecular Formula	C₈H₆FN₃
Molecular Weight	163.15 g/mol
CAS Number	Not Widely Listed (Research Grade)*
Related CAS	1245648-20-7 (3-carboxylic acid derivative)
SMILES	Fc1ccccc1n2cncn2
Structure Class	N-Aryl Azole

*Note: As a specialized intermediate, this specific unsubstituted structure is often synthesized de novo. Commercial databases frequently list the 3-carboxylic acid or the 2,4-difluoro analogs. For regulatory purposes, treat as a novel substance.

Predicted Physicochemical Properties

• LogP (Octanol/Water): ~1.2 – 1.5 (Lipophilic, membrane permeable)

• Topological Polar Surface Area (TPSA): ~30.7 Ų

• H-Bond Donors: 0

• H-Bond Acceptors: 3

• Solubility: Soluble in DMSO, Methanol, DCM; sparingly soluble in water.

Synthesis & Manufacturing Protocols

The formation of the C-N bond between the electron-deficient triazole and the aryl halide requires transition-metal catalysis. The Copper-Catalyzed Ullmann-Type Coupling is the industry standard for this transformation, superior to nucleophilic aromatic substitution (

) due to the poor electrophilicity of non-activated fluoro-iodobenzenes.

Validated Synthetic Route (Cu-Catalyzed N-Arylation)

Reaction: 1-Fluoro-2-iodobenzene + 1,2,4-Triazole

Product

• Reagents: Copper(I) Iodide (CuI), 1,2-Diaminocyclohexane (Ligand), Potassium Phosphate (

  ).

• Solvent: 1,4-Dioxane or DMF.

• Conditions: 110°C, Inert Atmosphere (

  ), 24 hours.

Step-by-Step Protocol:

• Charge: In a glovebox or under nitrogen flow, add 1,2,4-triazole (1.2 equiv), CuI (5 mol%), and

  (2.0 equiv) to a reaction vial.

• Solvate: Add anhydrous 1,4-dioxane (0.5 M concentration relative to substrate).

• Activate: Add 1-fluoro-2-iodobenzene (1.0 equiv) and trans-N,N'-dimethyl-1,2-cyclohexanediamine (10 mol%).

• Reflux: Seal the vessel and heat to 110°C with vigorous stirring for 24 hours.

• Work-up: Cool to RT. Dilute with EtOAc, filter through a Celite pad to remove copper salts. Wash filtrate with water and brine.

• Purification: Concentrate in vacuo. Purify via flash column chromatography (SiO2, Gradient: 0-50% EtOAc in Hexanes).

Synthesis Workflow Diagram

Caption: Figure 1. Copper-catalyzed cross-coupling workflow for the synthesis of 1-(2-Fluorophenyl)-1H-1,2,4-triazole.

Safety & Handling (HSE Profile)

As a research chemical with no specific global GHS harmonized classification, safety data is derived via Read-Across from 1,2,4-triazole (CAS 288-88-0) and fluorobenzenes.

Hazard Identification (Predicted GHS)

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H319: Causes serious eye irritation.

  • H315: Causes skin irritation.

  • H335: May cause respiratory irritation.

  • H361d: Suspected of damaging the unborn child (Triazole pharmacophore alert).

Handling Protocols

• Engineering Controls: Use only in a chemical fume hood. Prevent dust/aerosol formation.

• PPE: Nitrile gloves (0.11 mm min thickness), safety glasses with side shields, and lab coat.

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Hygroscopic tendency possible.[2][3]

Emergency Decision Tree

Caption: Figure 2. Emergency response decision logic for exposure incidents.

Applications in Drug Discovery

This scaffold is a bioisostere used to optimize potency and metabolic stability.

Pharmacophore Relevance

• CYP51 Inhibition: The triazole nitrogen (N4) coordinates with the heme iron of the fungal enzyme lanosterol 14α-demethylase. The ortho-fluorine on the phenyl ring provides metabolic protection against hydroxylation and improves lipophilicity.

• Conformational Lock: The steric bulk of the ortho-fluorine restricts the rotation of the phenyl-triazole bond, potentially locking the molecule in a bioactive conformation.

Key Research Areas

• Antifungal Agents: Next-generation azoles resistant to Candida strains.

• Agrochemicals: Fungicides for crop protection (triazole class).

• Epilepsy Research: Modulation of GABA-A receptors (structural similarity to benzodiazepine pharmacophores).

References

• Synthesis of N-Aryl Triazoles: Antilla, J. C., et al. "Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles." Journal of Organic Chemistry, 2004.

• Triazole Safety Data: ECHA Registration Dossier for 1,2,4-Triazole (CAS 288-88-0). European Chemicals Agency.

• Medicinal Chemistry of Azoles: Shapiro, R. S., et al. "Structure-Activity Relationships of Azole Antifungals." Clinical Microbiology Reviews, 2010.

• Related Derivative Data: Hoffman Fine Chemicals. "Product Specification: 1-(2-Fluorophenyl)-1H-1,2,4-triazole-3-carboxylic acid."

Sources

• 1. 1,2,4-triazole (Ref: CGA 71019) [sitem.herts.ac.uk]
• 2. scispace.com [scispace.com]
• 3. FI97382B - Process for the preparation of 1,2,4-triazole derivatives useful as medicaments - Google Patents [patents.google.com]

Technical Guide: The Ortho-Fluorinated Phenyl Triazole Antifungal Pharmacophore

Executive Summary

The 2,4-difluorophenyl-1,2,4-triazole moiety represents a "privileged structure" in modern antifungal pharmacopoeia. From the foundational success of Fluconazole to second-generation agents like Voriconazole and Posaconazole , this pharmacophore balances critical drug-like properties: metabolic stability, target affinity for Lanosterol 14

-demethylase (CYP51) , and broad-spectrum bioavailability.

This guide deconstructs the pharmacophore’s structure-activity relationship (SAR), details the kinetic mechanism of CYP51 inhibition, and provides self-validating protocols for synthesis and biological evaluation. It is designed to move beyond theoretical SAR into actionable experimental workflows.

Part 1: Molecular Architecture & SAR Logic

The efficacy of this pharmacophore relies on the synergistic interplay between the triazole heterocycle and the halogenated phenyl ring.

The Triazole "Warhead"

The 1,2,4-triazole ring is the primary binding element. The nitrogen at position 4 (N4) possesses a lone pair that coordinates perpendicularly to the heme iron (

) of CYP51. This coordination is non-competitive with respect to the substrate (lanosterol) but effectively blocks the active site.

The Ortho-Fluorine Effect

Why 2,4-difluoro?

• Metabolic Blockade: The C-F bond is one of the strongest in organic chemistry (~116 kcal/mol). Placing fluorine at the ortho and para positions (2 and 4) blocks the primary sites of oxidative metabolism (hydroxylation) by host Cytochrome P450s, significantly extending half-life (

  ).

• Electronic Modulation: Fluorine is highly electronegative, lowering the

  of the triazole ring. This reduces protonation at physiological pH, ensuring the drug remains neutral and lipophilic enough to penetrate the fungal cell wall.

• Conformational Locking: The ortho-fluorine introduces steric repulsion with the triazole linker, restricting bond rotation. This "pre-organizes" the molecule into a bioactive conformation that fits the hydrophobic cleft of CYP51.

Visualization: Pharmacophore Map

The following diagram illustrates the functional logic of the scaffold.

Figure 1: Structural logic of the 2,4-difluorophenyl triazole pharmacophore. Red nodes indicate halogen substitutions critical for stability.

Part 2: Mechanism of Action (CYP51 Inhibition)[1]

The target, CYP51 (Erg11) , catalyzes the oxidative removal of the 14

-methyl group of lanosterol.[1] This is a three-step oxidation requiring NADPH and molecular oxygen.

Inhibition Kinetics: The triazole antifungal acts as a Type II ligand .

• Entry: The drug enters the access channel, displacing water molecules.

• Binding: The 2,4-difluorophenyl group lodges into the hydrophobic tunnel formed by residues (e.g., Tyr118, Phe126 in C. albicans).

• Ligation: The triazole N4 binds the Heme iron.[2]

• Consequence: This prevents the binding of molecular oxygen to the heme, halting the catalytic cycle. Methylated sterols (e.g., 14

  -methyl-3,6-diol) accumulate, disrupting membrane fluidity and arresting growth (fungistatic).

Figure 2: Disruption of the Ergosterol Biosynthesis Pathway by Triazole Antifungals.

Part 3: Synthetic Engineering

Constructing the core scaffold requires regioselective control. The following route describes the synthesis of a Fluconazole/Voriconazole-like core using a Friedel-Crafts / Epoxidation strategy.

Synthetic Workflow

• Acylation: 1,3-Difluorobenzene is acylated to form the chloroacetophenone.

• Triazole Insertion: Nucleophilic substitution with 1H-1,2,4-triazole.

• Epoxidation: Conversion of the ketone to an epoxide (Corey-Chaykovsky reaction).

• Ring Opening: Opening the epoxide with a second nucleophile (triazole or pyrimidine) to form the tertiary alcohol.

Figure 3: General synthetic route to the 2,4-difluorophenyl triazole alcohol core.

Part 4: Experimental Validation Protocols

These protocols are designed to be self-validating . The inclusion of specific controls (posaconazole/fluconazole) and defined acceptance criteria ensures data integrity.

Protocol A: Recombinant CYP51 Binding Assay (Spectral Shift)

Objective: Determine the binding affinity (

) of the compound to CYP51 by monitoring the Type II spectral shift (Soret band shift from ~417 nm to ~425 nm).

Materials:

• Recombinant C. albicans or A. fumigatus CYP51 (purified).

• Buffer: 50 mM Potassium Phosphate, pH 7.4, 10% Glycerol.

• Reference: Posaconazole (Sigma-Aldrich).

• UV-Vis Spectrophotometer (Dual beam preferred).

Procedure:

• Baseline Correction: Fill two cuvettes (Sample and Reference) with 1 mL of CYP51 enzyme solution (2

  M final concentration in Buffer). Record baseline (350–500 nm).

• Titration: Add the test compound (dissolved in DMSO) to the Sample cuvette in stepwise increments (0.1

  M to 10 M). Add an equivalent volume of pure DMSO to the Reference cuvette to negate solvent effects.

• Measurement: Mix gently and incubate for 2 minutes at 25°C. Scan absorbance from 350 to 500 nm.

• Data Analysis:

  • Observe the formation of a peak at ~425-430 nm (inhibitor complex) and a trough at ~410-418 nm (low spin heme loss).

  • Plot the difference in absorbance (

    ) vs. [Inhibitor].

  • Fit data to the Michaelis-Menten or Hill equation to calculate

    .

Self-Validation Criteria:

• Positive Control: Posaconazole must show a distinct Type II spectrum with

  .

• Solvent Limit: DMSO concentration must not exceed 1% v/v to prevent protein denaturation.

Protocol B: MIC Determination (CLSI M27-A3 Adaptation)

Objective: Quantify the Minimum Inhibitory Concentration (MIC) against Candida spp.

Materials:

• Medium: RPMI 1640 (with L-glutamine, without bicarbonate), buffered to pH 7.0 with MOPS (0.165 M).

• Inoculum: C. albicans (ATCC 90028) adjusted to

  to cells/mL.

• Plates: 96-well, U-bottom sterile microplates.

Procedure:

• Compound Prep: Prepare a 100x stock of the test compound in DMSO. Dilute 1:50 in RPMI medium to get 2x working concentration.

• Serial Dilution: Add 100

  L of 2x compound to column 1 of the plate. Perform 2-fold serial dilutions across the plate (Columns 1–10).

• Inoculation: Add 100

  L of the standardized yeast inoculum to all wells. Final volume = 200 L.

  • Final testing range: Typically 64

    g/mL to 0.125 g/mL.

• Controls:

  • Column 11: Growth Control (Medium + Inoculum + DMSO).

  • Column 12: Sterility Control (Medium only).

• Incubation: Incubate at 35°C for 24–48 hours.

• Readout: Visual score. MIC is the lowest concentration showing prominent inhibition (

  50% reduction in turbidity compared to growth control).

Self-Validation Criteria:

• Growth Control: Must be visibly turbid (OD > 0.2 at 600nm).

• Sterility Control: Must remain clear.

• Reference Range: Fluconazole MIC against C. albicans ATCC 90028 must fall between 0.125 and 0.5

  g/mL.

References

• Structure-Activity Relationships of 1,2,4-Triazoles: Kazeminejad, Z. et al. "Novel 1,2,4-Triazoles as Antifungal Agents."[3][4] BioMed Research International, 2022.

• CYP51 Inhibition Mechanism: Hargrove, T. Y. et al. "Complexes of Trypanosoma cruzi Sterol 14

  -Demethylase (CYP51) with Posaconazole and Fluconazole." Journal of Biological Chemistry, 2011.

• Voriconazole Synthesis & Chemistry: Butts, C. P. et al. "Synthesis of Voriconazole." Molecules, 2015.

• CLSI Antifungal Susceptibility Standards: Clinical and Laboratory Standards Institute. "Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition." CLSI document M27-A3.

• Role of Fluorine in Medicinal Chemistry: Zhou, Y. et al. "Fluorinated Triazoles as Privileged Potential Candidates in Drug Development."[5] Frontiers in Chemistry, 2022.

Sources

• 1. Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Resistance to antifungals that target CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]

Electronic effects of ortho-fluorine substitution on triazole ring stability

Topic: Electronic Effects of Ortho-Fluorine Substitution on Triazole Ring Stability Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, primarily utilized to modulate lipophilicity (

), metabolic stability, and binding affinity.[1] This guide specifically addresses the ortho-fluorine effect on N-aryl triazole systems (both 1,2,3- and 1,2,4-isomers).

Contrary to the assumption that triazole rings are inherently unstable, they are chemically robust; "stability" in this context refers to metabolic resistance and conformational locking . Ortho-fluorine substitution introduces a unique combination of steric hindrance and electronic repulsion (dipole-dipole interactions) that restricts bond rotation between the phenyl and triazole rings. This conformational restriction—often leading to atropisomerism—can significantly enhance target selectivity and shield the molecule from oxidative metabolism.

Mechanistic Analysis: The Ortho-Fluorine Effect

Electronic Perturbations

Fluorine is the most electronegative element (

), inducing strong inductive effects ( ) while offering weak resonance donation ( ). When substituted at the ortho position of an N-phenyl triazole:

• -Hole Interactions: The C-F bond creates a localized region of electron depletion (a -hole) that can interact with nucleophilic centers, although in triazoles, the dominant effect is often the repulsion between the fluorine lone pairs and the nitrogen lone pairs of the triazole ring.

• pKa Modulation: The electron-withdrawing nature of fluorine decreases the electron density of the triazole ring, lowering the pKa of any remaining C-H protons on the triazole (making them more acidic). This can strengthen hydrogen bonding interactions with protein targets.

Conformational Locking (Atropisomerism)

The most profound impact of ortho-fluorine substitution is the restriction of the dihedral angle (

) between the phenyl ring and the triazole ring.

• Dipole Minimization: The C-F bond dipole opposes the net dipole of the triazole ring. To minimize electrostatic repulsion, the molecule adopts a twisted conformation.

• Steric/Electronic "Lock": Unlike a methyl group, which locks conformation purely through sterics, fluorine locks conformation through a hybrid of Van der Waals repulsion and electrostatic repulsion between the fluorine lone pairs and the triazole nitrogens (specifically N2 or N3).

Diagram 1: Ortho-Fluorine Conformational Locking Mechanism

The following diagram illustrates the thermodynamic equilibrium shift caused by ortho-fluorine substitution, favoring a twisted, metabolically shielded conformation.

Caption: Mechanism of conformational locking driven by ortho-fluorine substitution, leading to enhanced metabolic stability.

Stability Impact Assessment

Metabolic Stability (Oxidative Resistance)

The primary failure mode for N-aryl triazoles in drug discovery is hydroxylation of the phenyl ring by Cytochrome P450 enzymes.

• Site Blocking: Fluorine at the ortho position physically blocks one of the most metabolically labile sites.

• Electronic Deactivation: The

  effect deactivates the phenyl ring towards electrophilic aromatic substitution (the mechanism of P450 oxidation), reducing the rate of metabolite formation.

Chemical Stability & Hydrolysis

1,2,3-Triazoles are chemically inert to hydrolysis, but the bond connecting them to the aryl group can be labile under extreme conditions if the ring is highly electron-deficient. Ortho-fluorine stabilizes this bond by preventing the planar conformation required for resonance-assisted bond cleavage.

Data Summary: Comparative Stability

Table 1: Impact of Ortho-Fluorine on Physicochemical Properties (Representative Data)

Parameter	Unsubstituted (H)	Ortho-Fluoro (o-F)	Effect Explanation
Rotational Barrier	< 2 kcal/mol	5–12 kcal/mol	"Atropisomer-like" stability; locks bioactive pose.
LogD (pH 7.4)	2.1	2.5	Increased lipophilicity due to C-F hydrophobicity.
Microsomal Cl	High (>50 µL/min/mg)	Low (<15 µL/min/mg)	Blockade of metabolic soft spot & ring deactivation.
pKa (Triazole C-H)	~9.3	~8.8	Increased acidity due to inductive electron withdrawal.

Experimental Protocols

To validate the effects of ortho-fluorine substitution, the following self-validating protocols should be employed.

Protocol A: Microsomal Stability Assay (Metabolic Resistance)

Objective: Quantify the reduction in intrinsic clearance (

) conferred by ortho-fluorine.

• Preparation: Prepare 10 mM stock solutions of the test compound (Ortho-F triazole) and control (Unsubstituted) in DMSO.

• Incubation:

  • Mix liver microsomes (human/mouse, 0.5 mg/mL protein) with PBS (pH 7.4).

  • Add test compound (final conc. 1 µM).

  • Initiate reaction with NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

  • Incubate at 37°C.

• Sampling: Aliquot samples at

  min. Quench immediately with ice-cold acetonitrile containing internal standard (e.g., Warfarin).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines half-life ( ).

  • Validation Criteria: The positive control (e.g., Verapamil) must show high clearance; the negative control (Warfarin) must be stable.

Protocol B: 19F-NMR Conformational Analysis

Objective: Determine if the ortho-fluorine is locking the conformation (detecting atropisomerism).

• Solvent Selection: Dissolve compound in a non-polar solvent (

  ) and a polar solvent ( ) to test solvent-dependence.

• Variable Temperature (VT) NMR:

  • Acquire

    and spectra at 25°C.

  • Heat sample in 10°C increments up to 100°C (in DMSO/Toluene).

• Observation:

  • Coalescence: If peaks broaden and merge upon heating, the rotational barrier is moderate.

  • Sharp Signals: If signals remain distinct and sharp at high T, the conformation is effectively locked (atropisomeric).

• NOE Experiments: Perform

  HOESY (Heteronuclear Overhauser Effect Spectroscopy). A strong cross-peak between F and the triazole C-H indicates a syn-coplanar or proximate arrangement.

Diagram 2: Experimental Validation Workflow

This workflow outlines the decision tree for characterizing the stability of fluorinated triazoles.

Caption: Step-by-step validation workflow for assessing metabolic and conformational stability.

References

• Bioisosterism and Fluorine Effects

  • Title: Fluorine in Medicinal Chemistry.[1][2][3]

  • Source: Journal of Medicinal Chemistry.

  • URL:[Link]

• Triazole Stability & Synthesis

  • Title: 1,2,3-Triazoles as Amide Bioisosteres: Physiochemical and In Vitro Stability Properties.
  • Source: ACS Medicinal Chemistry Letters.

  • URL:[Link]

• Ortho-Fluorine Conformational Control

  • Title: The "Ortho-Fluorine Effect" in Drug Design: Conform
  • Source: Expert Opinion on Drug Discovery.

  • URL:[Link]

• Metabolic Stability of Fluorinated Heterocycles

  • Title: Metabolic Stability of Fluorinated 1,2,3-Triazole Derivatives.[1]

  • Source: Frontiers in Chemistry.

  • URL:[Link]

• Atropisomerism in N-Aryl Triazoles

  • Title: Catalytic Asymmetric Synthesis of
  • Source: Journal of the American Chemical Society.

  • URL:[Link]

Sources

• 1. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole [mdpi.com]
• 3. Radiosynthesis of 5-[18F]Fluoro-1,2,3-triazoles through Aqueous Iodine–[18F]Fluorine Exchange Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for Ullmann coupling to synthesize 1-(2-Fluorophenyl)triazole

Application Note: High-Efficiency Ullmann Coupling for the Synthesis of 1-(2-Fluorophenyl)-1H-1,2,3-triazole

Executive Summary

This application note details the protocol for the copper-catalyzed N-arylation (Ullmann-type coupling) of 1H-1,2,3-triazole with 2-fluoroiodobenzene to synthesize 1-(2-fluorophenyl)-1H-1,2,3-triazole .

While the copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC or "Click" chemistry) is the standard for generating 1,4-disubstituted triazoles, the Ullmann coupling is essential when assembling pre-functionalized triazole cores or when azide handling is restricted. A critical challenge in this transformation is regioselectivity : direct arylation of 1,2,3-triazole typically favors the thermodynamically more stable N2-isomer. This protocol utilizes a specific Ligand-Base system to promote reactivity despite the steric and electronic deactivation caused by the ortho-fluorine substituent, and includes a rigorous purification strategy to isolate the desired N1-isomer.

Mechanistic Principles & Strategic Design

The Ortho-Fluorine Challenge

The substrate, 2-fluoroiodobenzene, presents two distinct challenges:

• Steric Hindrance: The ortho-substituent impedes the oxidative addition of the aryl halide to the Cu(I) center.

• Electronic Deactivation: While fluorine is electronegative (inductive withdrawal), its lone pair repulsion can destabilize the transition state for nucleophilic attack. However, in Ullmann coupling, the ortho-fluorine can occasionally act as a weak directing group (chelating effect) if the catalyst geometry permits.

Regioselectivity (N1 vs. N2)

The 1,2,3-triazole anion is an ambident nucleophile.

• N2-Arylation: Generally favored (approx. 80-90%) due to the symmetric electronic distribution and higher thermodynamic stability of the resulting 2-aryl-1,2,3-triazole.

• N1-Arylation: The target of this protocol. Achieving high yields of the N1-isomer requires optimizing the ligand to modify the steric environment around the copper center, though chromatographic separation remains a standard requirement.

Catalytic Cycle

The reaction proceeds via a Cu(I)/Cu(III) catalytic cycle:

• Ligation: Coordination of the diamine ligand (DMEDA) to CuI.

• Deprotonation: Base-mediated formation of the cuprate-triazolide species.

• Oxidative Addition: Insertion of Cu into the C-I bond.

• Reductive Elimination: Formation of the C-N bond and regeneration of the catalyst.

Figure 1: Catalytic cycle for the Copper-Catalyzed N-arylation of triazole.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	MW ( g/mol )	Amount (for 1 mmol)
2-Fluoroiodobenzene	Substrate (Electrophile)	1.0	222.00	222 mg (118 µL)
1H-1,2,3-Triazole	Substrate (Nucleophile)	1.5	69.06	104 mg
CuI (Copper(I) Iodide)	Catalyst	0.10 (10 mol%)	190.45	19 mg
DMEDA	Ligand	0.20 (20 mol%)	142.24	28 mg (35 µL)
K₃PO₄	Base	2.0	212.27	425 mg
DMSO (Anhydrous)	Solvent	-	-	2.0 mL (0.5 M)

Note: DMEDA = trans-N,N'-Dimethylcyclohexane-1,2-diamine. K₃PO₄ is preferred over Cs₂CO₃ for cost, though Cs₂CO₃ may offer slightly higher yields in stubborn cases.

Step-by-Step Procedure

Step 1: Catalyst Pre-Complexation (Critical for Reproducibility)

• In a glovebox or under argon flow, add CuI (19 mg) and K₃PO₄ (425 mg) to a dried 10 mL Schlenk tube equipped with a magnetic stir bar.

• Seal the tube with a septum and evacuate/backfill with Argon three times.

• Add 1H-1,2,3-Triazole (104 mg) and DMSO (1.0 mL) via syringe.

• Add DMEDA (35 µL) . Stir at room temperature for 5-10 minutes. Observation: The solution should turn a light blue/green color, indicating complex formation.

Step 2: Substrate Addition & Reaction

• Add 2-Fluoroiodobenzene (118 µL) followed by the remaining DMSO (1.0 mL) to wash down the sides.

• Place the reaction vessel in a pre-heated oil bath at 110°C .

• Stir vigorously (800-1000 rpm) for 16–24 hours .

  • Checkpoint: Monitor by TLC (Eluent: 30% EtOAc/Hexane) or LC-MS. The starting iodide should be consumed.

Step 3: Work-up

• Cool the reaction mixture to room temperature.

• Dilute with Ethyl Acetate (20 mL) and filter through a small pad of Celite to remove inorganic salts. Wash the pad with additional Ethyl Acetate (10 mL).

• Transfer the filtrate to a separatory funnel. Wash with Water (2 x 15 mL) and Brine (1 x 15 mL) to remove DMSO.

  • Note: DMSO retention can streak columns; ensure thorough washing.

• Dry the organic layer over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification (Isomer Separation) The crude residue will contain a mixture of N2 (major) and N1 (minor) isomers.

• Column Chromatography: Use silica gel (230-400 mesh).

• Gradient: Start with 100% Hexane, increasing to 20% EtOAc/Hexane.

• Elution Order:

  • Fraction 1 (Rf ~ 0.6 in 20% EtOAc): N2-isomer (2-(2-fluorophenyl)-2H-1,2,3-triazole). Usually the major product.

  • Fraction 2 (Rf ~ 0.3 in 20% EtOAc): N1-isomer (Target: 1-(2-fluorophenyl)-1H-1,2,3-triazole ).

• Collect Fraction 2, concentrate, and dry under high vacuum.

Figure 2: Operational workflow for the synthesis and isolation.

Data Analysis & Troubleshooting

Expected Analytical Data (N1-Isomer)

• Appearance: White to off-white solid.[1]

• ¹H NMR (400 MHz, CDCl₃): δ 8.15 (d, 1H, Triazole-H), 7.90 (d, 1H, Triazole-H), 7.85 (td, 1H, Ar-H), 7.45-7.25 (m, 3H, Ar-H).

  • Distinction: The N2-isomer typically shows a singlet for the triazole protons (due to symmetry) around δ 7.8-7.9 ppm, whereas the N1-isomer shows two distinct doublets (or singlets) at different shifts.

• ¹⁹F NMR: δ -120 to -125 ppm (approx).

Optimization Table

If yields are low (<50%), consider the following adjustments:

Parameter	Standard Condition	Optimization A (Reactivity)	Optimization B (Selectivity)
Ligand	DMEDA	1,10-Phenanthroline (More robust for hindered substrates)	L-Proline (Can alter N1/N2 ratio slightly)
Base	K₃PO₄	Cs₂CO₃ (Higher solubility/basicity)	K₂CO₃ (Milder)
Solvent	DMSO	DMF (Easier removal)	Dioxane (If water sensitivity is high)
Temp	110°C	120°C	90°C (Slower, potentially cleaner)

Troubleshooting Guide

• Problem: Reaction stalls at ~50% conversion.

  • Cause: Catalyst death due to oxidation.

  • Solution: Ensure Argon line is pure. Add 5 mol% Sodium Ascorbate to the reaction to reduce oxidized Cu(II) back to Cu(I) in situ.

• Problem: Inseparable mixture of isomers.

  • Solution: Change solvent system for chromatography to DCM/MeOH (98:2) or use preparative HPLC (C18 column, Water/Acetonitrile gradient).

References

• Antilla, J. C., Baskin, J. M., & Barder, T. E., & Buchwald, S. L. (2001). Copper-Diamine-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles. Journal of the American Chemical Society, 123(31), 7727–7729. [Link]

• Liu, Y., Yan, W., Chen, Y., Petersen, J. L., & Shi, X. (2008). Efficient Post-Triazole Regioselective N-2 Arylation. Organic Letters, 10(23), 5389–5392. [Link]

• Ma, D., & Cai, Q. (2008). Copper/Amino Acid Catalyzed Cross-Couplings of Aryl and Vinyl Halides with Nucleophiles. Accounts of Chemical Research, 41(11), 1450–1460. [Link]

Sources

• 1. researchgate.net [researchgate.net]

One-Pot Synthesis of 1-Aryl-1,2,3-Triazoles from 2-Fluoroaniline: An Application Note and Protocol for Drug Discovery

Introduction: The Strategic Importance of 1,2,3-Triazoles and the Advantage of a One-Pot Synthesis

The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry and drug development.[1] Its unique combination of properties, including metabolic stability, capacity for hydrogen bonding, and a significant dipole moment, makes it an excellent bioisostere for amide bonds.[2] This five-membered heterocyclic motif is a key component in a wide array of therapeutic agents, demonstrating anticancer, antimicrobial, antiviral, and anti-inflammatory activities.[1][3] The advent of "click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has revolutionized the synthesis of 1,4-disubstituted 1,2,3-triazoles, offering high yields and exceptional regioselectivity under mild conditions.[4][5]

Traditionally, the synthesis of aryl-1,2,3-triazoles involves the isolation of potentially hazardous and unstable aryl azide intermediates. The one-pot synthesis from anilines circumvents this issue by generating the aryl azide in situ, which then immediately undergoes cycloaddition with an alkyne.[6][7] This approach not only enhances safety and operational efficiency but also reduces waste and purification steps, aligning with the principles of green chemistry.

This application note provides a detailed protocol for the one-pot synthesis of 1-aryl-1,2,3-triazoles, with a specific focus on utilizing 2-fluoroaniline as the starting material. The presence of a fluorine atom on the aryl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate, making fluorinated anilines valuable starting points in drug discovery programs. We will delve into the mechanistic underpinnings of this transformation, provide a step-by-step experimental guide, and discuss the nuances of working with a fluoro-substituted aniline.

Reaction Mechanism and Guiding Principles

The one-pot synthesis of a 1-aryl-1,2,3-triazole from 2-fluoroaniline is a sequential process that seamlessly integrates three key chemical transformations within a single reaction vessel:

• Diazotization of 2-Fluoroaniline: The process initiates with the diazotization of the primary aromatic amine, 2-fluoroaniline. In the presence of a strong acid (typically hydrochloric acid), sodium nitrite is added at low temperatures (0-5 °C) to generate nitrous acid in situ. The nitrous acid then reacts with the aniline to form a diazonium salt. The low temperature is critical to ensure the stability of the diazonium salt intermediate.[8] The electron-withdrawing nature of the fluorine atom can influence the rate of this step.

• In Situ Azidation: The freshly formed diazonium salt is then treated with an azide source, most commonly sodium azide. The azide ion displaces the diazonium group (N₂) in a Sandmeyer-type reaction to form the corresponding 2-fluorophenyl azide. This step is also performed at low temperatures to control the reactivity of the diazonium salt and the azide.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): With the 2-fluorophenyl azide generated in situ, a terminal alkyne and a copper(I) catalyst are introduced into the reaction mixture. The copper(I) catalyst, often generated in situ from a copper(II) salt (like CuSO₄·5H₂O) and a reducing agent (such as sodium ascorbate), facilitates the [3+2] cycloaddition between the azide and the alkyne. This step is highly regioselective, exclusively yielding the 1,4-disubstituted triazole isomer.[9][10] The reaction is typically allowed to warm to room temperature to ensure the completion of the cycloaddition.

The overall workflow can be visualized as follows:

Figure 1: Workflow of the one-pot synthesis.

Experimental Protocol

This protocol provides a general method for the one-pot synthesis of 1-(2-fluorophenyl)-4-aryl-1H-1,2,3-triazoles. The reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Fluoroaniline	≥99%	Sigma-Aldrich
Substituted Phenylacetylene	≥98%	Commercially available
Sodium Nitrite (NaNO₂)	ACS reagent, ≥97%	Fisher Scientific
Sodium Azide (NaN₃)	Reagent grade, ≥99%	Acros Organics
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	ACS reagent, ≥98%	VWR
Sodium Ascorbate	≥99%	TCI
Hydrochloric Acid (HCl)	37%, ACS reagent	J.T. Baker
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Deionized Water	---	In-house
Ethyl Acetate	HPLC grade	Fisher Scientific
Brine (saturated NaCl solution)	---	In-house
Anhydrous Magnesium Sulfate (MgSO₄)	---	Fisher Scientific
Silica Gel	230-400 mesh	Sorbent Technologies

Step-by-Step Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-fluoroaniline (1.0 eq, e.g., 10 mmol, 1.11 g).

  • Add a 1:1 mixture of THF and water (e.g., 20 mL).

  • Cool the flask to 0 °C in an ice-water bath.

• Diazotization:

  • Slowly add concentrated hydrochloric acid (3.0 eq, e.g., 30 mmol, 2.5 mL) to the stirred suspension.

  • In a separate vial, dissolve sodium nitrite (1.2 eq, e.g., 12 mmol, 0.83 g) in a minimal amount of deionized water (e.g., 5 mL).

  • Add the sodium nitrite solution dropwise to the reaction mixture over 15-20 minutes, ensuring the internal temperature remains below 5 °C. A slight yellowing of the solution is typically observed.

  • Stir the reaction mixture at 0 °C for an additional 30 minutes.

• In Situ Azidation:

  • In a separate vial, dissolve sodium azide (1.5 eq, e.g., 15 mmol, 0.98 g) in deionized water (e.g., 5 mL). Caution: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme care.

  • Add the sodium azide solution dropwise to the reaction mixture at 0 °C. Vigorous gas evolution (N₂) will be observed.

  • Allow the reaction to stir at 0 °C for 1 hour.

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

  • To the reaction mixture, add the terminal alkyne (1.0 eq, e.g., 10 mmol).

  • In a separate vial, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate (0.05 eq, e.g., 0.5 mmol, 125 mg) and sodium ascorbate (0.1 eq, e.g., 1.0 mmol, 198 mg) in deionized water (e.g., 5 mL). The solution should turn from blue to a pale yellow/green, indicating the formation of the Cu(I) species.

  • Add the catalyst solution to the reaction mixture.

  • Remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction vigorously for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Once the reaction is complete, add deionized water (50 mL) to the flask.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 1-(2-fluorophenyl)-4-aryl-1H-1,2,3-triazole.

Expected Results and Discussion

The one-pot synthesis of 1-(2-fluorophenyl)-1,2,3-triazoles generally proceeds with good to excellent yields, depending on the nature of the alkyne coupling partner. The ortho-fluoro substituent on the aniline can have a modest electronic effect on the diazotization step, but typically does not impede the reaction.

Table 1: Representative Yields for the Synthesis of 1-(2-Fluorophenyl)-4-aryl-1H-1,2,3-triazoles

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	1-(2-Fluorophenyl)-4-phenyl-1H-1,2,3-triazole	85
2	4-Ethynyltoluene	1-(2-Fluorophenyl)-4-(p-tolyl)-1H-1,2,3-triazole	88
3	4-Methoxyphenylacetylene	1-(2-Fluorophenyl)-4-(4-methoxyphenyl)-1H-1,2,3-triazole	92
4	4-Chlorophenylacetylene	4-(4-Chlorophenyl)-1-(2-fluorophenyl)-1H-1,2,3-triazole	82
5	1-Ethynyl-4-nitrobenzene	1-(2-Fluorophenyl)-4-(4-nitrophenyl)-1H-1,2,3-triazole	78

Note: Yields are based on literature precedents for similar transformations and are for illustrative purposes.

The characterization of the final products can be performed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: Will confirm the structure of the triazole product, showing the characteristic triazole proton signal and the expected aromatic and substituent signals.

• Mass Spectrometry (MS): Will confirm the molecular weight of the desired product.

• Infrared (IR) Spectroscopy: Will show the disappearance of the azide stretch (around 2100 cm⁻¹) and the alkyne C-H stretch (around 3300 cm⁻¹) from the starting materials.

The presence of the ortho-fluoro substituent can be a valuable handle for further synthetic modifications or for modulating the physicochemical properties of the final molecule, such as lipophilicity and metabolic stability.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no product formation	Incomplete diazotization.	Ensure the reaction temperature is maintained at 0-5 °C during the addition of NaNO₂. Check the quality of the NaNO₂.
Decomposition of the diazonium salt.	Maintain low temperature throughout the diazotization and azidation steps. Use the diazonium salt immediately after its formation.
Inactive copper catalyst.	Ensure the sodium ascorbate is fresh and that the CuSO₄ solution turns color upon its addition, indicating the formation of Cu(I).
Formation of side products (e.g., phenols)	Reaction of the diazonium salt with water.	Ensure the dropwise addition of the azide solution is performed promptly after the diazotization is complete.
Difficulty in purification	Presence of unreacted starting materials or byproducts.	Optimize the reaction time and stoichiometry. Ensure efficient extraction during workup. Adjust the solvent system for column chromatography.

Conclusion

This application note provides a comprehensive and practical guide for the one-pot synthesis of 1-(2-fluorophenyl)-1,2,3-triazoles. By leveraging the in-situ generation of the aryl azide followed by a copper-catalyzed cycloaddition, this method offers a safe, efficient, and scalable route to a valuable class of compounds for drug discovery and development. The protocol is robust and can be adapted to a wide range of terminal alkynes, allowing for the rapid generation of diverse chemical libraries for biological screening. The insights into the reaction mechanism and the troubleshooting guide will aid researchers in successfully implementing this powerful synthetic strategy.

References

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2009). One-pot synthesis of 1,2,3-triazoles from anilines. Arkivoc, 2009(11), 135-143.
• Castanedo, G. M., Seng, P. S., Blaquiere, N., Trapp, O., & Fokin, V. V. (2011). A one-pot, two-step, three-component synthesis of 1,3,5-trisubstituted 1,2,4-triazoles.
• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews, 39(4), 1302-1315.
• Li, Y., Li, H., Wang, W., & Li, Y. (2013). A simple and efficient one-pot synthesis of 1,4-disubstituted 1,2,3-triazoles from terminal alkynes and in situ generated azides. Tetrahedron Letters, 54(23), 2993-2996.
• Moorhouse, A. D., & Moses, J. E. (2008). Microwave enhancement of a ‘one-pot’ tandem azidation-‘click’ cycloaddition of anilines. Synlett, 2008(13), 2089-2092.
• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper (I)-catalyzed regioselective “ligation” of azides and terminal alkynes.

• Tornøe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on solid phase:[6][11][12]-triazoles by regiospecific copper (I)-catalyzed 1, 3-dipolar cycloadditions of terminal alkynes to azides. The Journal of Organic Chemistry, 67(9), 3057-3064.

• Wang, Z. X., Qin, H. L., & Chen, J. R. (2011). One-pot synthesis of 1, 4-disubstituted 1, 2, 3-triazoles via three-component reaction of amine, sodium azide and terminal alkyne. Chinese Chemical Letters, 22(10), 1163-1166.
• Zhou, Y., & Ramström, O. (2010). One-pot three-component synthesis of 1, 2, 3-triazoles from amines, sodium azide, and alkynes. Organic Letters, 12(12), 2860-2863.
• D. S. D. S. (2021). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. European Journal of Medicinal Chemistry, 213, 113175.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry, 10, 987383.
• The Diazotisation of Aniline and of the Chloroanilines in Dilute Sulphuric Acid Solutions: A Kinetic Study. (1955). Recueil des Travaux Chimiques des Pays-Bas, 74(10), 1251-1262.
• Kinetics and Mechanism of Diazotization. (n.d.). In Kinetics and Mechanism of Diazotization.
• Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. (2022). Molecules, 27(19), 6563.
• The diazotization process. (a) The reaction of aniline (or other aryl... (n.d.).
• Solvent-free one-pot synthesis of 1,2,3-triazole derivatives by the 'Click' reaction of alkyl halides or aryl boronic acids, sodium azide and terminal alkynes over a Cu/Al2O3 surface under ball-milling. (2012). Green Chemistry, 14(12), 3341-3349.
• One-Pot Three-Step Synthesis of 1,2,3-Triazoles by Copper-Catalyzed Cycloaddition of Azides with Alkynes formed by a Sonogashira Cross-Coupling and Desilylation. (2008). Organic Letters, 10(19), 4343-4346.
• A convenient synthesis of 1-aryl-1H-1,2,3-triazoles from aliphatic substrates. (2017). Organic & Biomolecular Chemistry, 15(3), 623-633.
• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. (2013). Organic Letters, 15(14), 3734-3737.
• A practical flow synthesis of 1,2,3-triazoles. (2017). RSC Advances, 7(87), 55193-55199.
• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. (2022). Journal of the Iranian Chemical Society, 19(12), 5227-5264.

• Azide-alkyne Huisgen cycloaddition. (n.d.). In Wikipedia. Retrieved February 5, 2026, from [Link]

• Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. (2015). Organic & Biomolecular Chemistry, 13(29), 7872-7899.
• The Copper‐Catalyzed Azide–Alkyne Cycloaddition Reaction: Why Two Is Faster than One. (2020). Chemistry – A European Journal, 26(48), 10896-10903.
• 1,2,4-Triazoles as Important Antibacterial Agents. (2019). Molecules, 24(19), 3594.
• synthesis of 1,2,4 triazole compounds. (2022). International Journal of Research in Engineering and Science (IJRES), 10(1), 1-12.
• Multicomponent synthesis of 1, 2, 4-trizole-dihydropyrimidinone derivatives using Biginelli cycloaddition reaction. (2022).
• One-pot Parallel Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles. (2021).
• A kinetic study of the diazotization of aniline in dilute sulphuric acid. (1955). Recueil des Travaux Chimiques des Pays-Bas, 74(1), 101-110.
• Removal of amino in anilines through diazonium salt-based reactions. (2020). Chinese Chemical Letters, 31(12), 3163-3171.
• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF SOME 3, 4, 5-SUBSTITUTED 1, 2, 4-TRIAZOLE. (2012). Trade Science Inc..
• 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. (2021). Journal of the Faculty of Pharmacy of Ankara University, 45(3), 598-614.
• Synthesis and Structure of Novel 1,2,4-triazole Derivatives Containing the 2,4-dinitrophenylthio Group. (2008). Journal of Chemical Research, 2008(8), 441-444.
• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. (2022). Molecules, 27(19), 6563.
• Blue‐Emitting 2‐Fluoroaryl‐1,2,3‐Triazole Fluorophores: Synthesis, Theoretical Calculations, and Optical Properties. (2020). ChemistrySelect, 5(28), 8683-8690.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
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• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 5. Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Solvent-free one-pot synthesis of 1,2,3-triazole derivatives by the ‘Click’ reaction of alkyl halides or aryl boronic acids, sodium azide and terminal alkynes over a Cu/Al2O3 surface under ball-milling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. A convenient synthesis of 1-aryl-1H-1,2,3-triazoles from aliphatic substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. One-Pot Three-Step Synthesis of 1,2,3-Triazoles by Copper-Catalyzed Cycloaddition of Azides with Alkynes formed by a Sonogashira Cross-Coupling and Desilylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-(2-Fluorophenyl)-1H-1,2,3-triazole as a Ligand in Coordination Chemistry

Executive Summary

This guide details the utilization of 1-(2-fluorophenyl)-1H-1,2,3-triazole (1-FPT) as a versatile ligand in transition metal chemistry.[1] Unlike simple phenyl-triazoles, the incorporation of an ortho-fluorine atom on the N1-phenyl ring introduces unique steric locking and electronic withdrawal effects. These properties are critical for:

• Blue-Shifting Emission: In Iridium(III) complexes, the fluorine substituent stabilizes the HOMO, widening the bandgap for deep-blue phosphorescence.

• Regioselective Directing: In Palladium(II) catalysis, the 1,2,3-triazole moiety acts as a monodentate directing group, while the 2-fluoro substituent blocks one ortho site, forcing exclusive C-H activation at the C6 position.

Part 1: Ligand Design & Synthesis Profile

The "Ortho-Fluorine" Effect

The strategic placement of fluorine at the 2-position of the N1-phenyl ring serves three mechanistic functions:

• Electronic Tuning: Fluorine is highly electronegative (

  ), lowering the electron density of the phenyl ring. In cyclometalated complexes, this stabilizes the metal-ligand bond and induces a hypsochromic (blue) shift in emission.

• Conformational Locking: The steric bulk of the fluorine atom (

  Å) restricts free rotation around the N1-C(phenyl) bond relative to a hydrogen atom, reducing non-radiative decay pathways in luminescent complexes.

• Site-Blocking: In C-H activation, it prevents reaction at the C2 position, ensuring high regioselectivity for the C6 position.

Synthesis Protocol (CuAAC "Click" Chemistry)

Objective: Synthesize 1-(2-fluorophenyl)-4-phenyl-1H-1,2,3-triazole (Model Ligand). Note: The 4-substituent can be varied (H, alkyl, aryl) by selecting the appropriate alkyne.

Reagents:

• 2-Fluoroaniline (Precursor)

• Sodium Nitrite (

  ) / HCl (for azide generation)

• Phenylacetylene (or desired alkyne)[2]

• Copper(II) Sulfate Pentahydrate (

  )

• Sodium Ascorbate (Reductant)

Workflow Diagram:

Figure 1: Modular synthesis of 1-(2-fluorophenyl)triazole ligands via azide intermediate.

Step-by-Step Methodology:

• Azide Preparation (Safety Critical): Dissolve 2-fluoroaniline (10 mmol) in 6M HCl (20 mL) at 0°C. Add

  (1.2 eq) dropwise. After 30 min, neutralize with urea, then add (1.5 eq). Extract the resulting 1-azido-2-fluorobenzene with diethyl ether. Warning: Organic azides are potential explosives. Do not concentrate to dryness or heat.

• Click Reaction: Suspend the azide (10 mmol) and phenylacetylene (10 mmol) in a 1:1

  -BuOH/ mixture (20 mL).

• Catalyst Addition: Add

  (5 mol%) and Sodium Ascorbate (10 mol%). Stir vigorously at room temperature for 12 hours.

• Purification: The product usually precipitates. Filter, wash with water and cold ammonium hydroxide (to remove Cu traces). Recrystallize from ethanol.

Part 2: Application Protocols

Application A: Blue-Emitting Iridium(III) Complexes (OLEDs)

Rationale: The 1-FPT ligand acts as a cyclometalating ligand (

).[3] The triazole N2 coordinates to Ir, and the phenyl ring activates at C6. The C2-Fluorine remains uncoordinated but electronically influences the metal center.

Protocol: Nonoyama Route

• Dimer Formation:

  • Mix

    (1 eq) and 1-FPT Ligand (2.2 eq) in 2-ethoxyethanol/water (3:1).

  • Reflux at 110°C for 24 hours under

    .

  • Cool and filter the yellow/orange precipitate (Chloro-bridged dimer:

    ).

• Complexation (Monomer Formation):

  • Suspend the dimer in glycerol (or ethylene glycol).

  • Add ancillary ligand (e.g., picolinic acid or acetylacetone) and

    (base).

  • Heat to 140°C for 12-18 hours.

  • Purification: Flash chromatography on silica (DCM/MeOH gradient).

Data Summary: Expected Photophysical Shifts

Complex Type	Ligand Structure	Emission	Quantum Yield ( )
Standard	1-Phenyl-triazole (No F)	~510 nm (Green)	0.60
Target	1-(2-Fluorophenyl)-triazole	~475 nm (Blue-Green)	0.75
Deep Blue	1-(2,4-Difluorophenyl)-triazole	~455 nm (Deep Blue)	0.85

Note: The 2-F substituent alone provides a significant blue shift compared to the non-fluorinated parent, but less than the 2,4-difluoro analog.

Application B: Palladium-Catalyzed C-H Activation

Rationale: The triazole N2/N3 atoms are excellent directing groups (DG) for Pd(II). The 2-F substituent forces the reaction to the C6 position, enabling high regioselectivity.

Protocol: C6-Arylation of 1-FPT

• Reaction Mix: In a sealed tube, combine:

  • 1-FPT Ligand (0.2 mmol)

  • Aryl Iodide (Coupling partner, 1.5 eq)

  • (5 mol%)
  • (1 eq, oxidant/halide scavenger)

  • Pivalic Acid (30 mol%, crucial proton shuttle)

• Conditions: Dissolve in HFIP (Hexafluoroisopropanol) or DCE. Heat to 100°C for 24h.

• Workup: Filter through Celite. The product will be the 1-(2-fluoro-6-arylphenyl)triazole derivative.

Mechanism Diagram:

Figure 2: Regioselective C-H activation pathway dictated by the 2-fluoro substituent.

Part 3: Characterization & Troubleshooting

NMR Signature Validation

• NMR: This is the most diagnostic tool.

  • Free Ligand: Single sharp peak around -120 to -130 ppm.

  • Ir(III) Complex: Coordination usually causes a downfield shift (2-5 ppm) due to the proximity of the metal center and loss of electron density on the ring.

• NMR: Look for the disappearance of the C6 proton signal upon cyclometalation or C-H activation.

Troubleshooting Common Issues

Problem	Probable Cause	Solution
Low Yield in Click Reaction	Cu(I) oxidation	Increase Sodium Ascorbate or degas solvents.
Insoluble Ir-Dimer	Polymerization	Use 2-ethoxyethanol (higher BP) and ensure reflux is vigorous to dissolve intermediates.
Mixed Isomers (C-H Activation)	C2 vs C6 competition	If C2-F is present, C2 activation is impossible. If "mixed isomers" appear, check starting material purity (is it actually 3-fluoro?).

References

• Click Chemistry Fundamentals

  • Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.

• Triazoles in Iridium Emitters

  • Fernández-Hernández, J. M., et al. (2013).[3] Blue and Blue-Green Emitters Based on Neutral Bis- and Tris-Cyclometalated Ir(III) Complexes with 1-Benzyl-4-(2,6-difluorophenyl)-1H-1,2,3-triazole.[3] Inorganic Chemistry. (Demonstrates the F-effect on triazole ligands).

• Triazoles as Directing Groups

  • Ackermann, L. (2011). Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations: Mechanism and Scope. Chemical Reviews.

• Fluorine Effects in Coordination

  • Furuya, T., Kamlet, A. S., & Ritter, T. (2011). Catalysis for Fluorination and Trifluoromethylation. Nature. (Context on Fluorine electronic effects).

Sources

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• 2. Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex | MDPI [mdpi.com]
• 3. Iridium(III) emitters based on 1,4-disubstituted-1H-1,2,3-triazoles as cyclometalating ligand: synthesis, characterization, and electroluminescent devices - PubMed [pubmed.ncbi.nlm.nih.gov]

Click chemistry conditions for sterically hindered 2-fluorophenyl azides

Application Note: Optimized Click Chemistry Conditions for Sterically Hindered 2-Fluorophenyl Azides

Executive Summary

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is widely regarded as robust.[1][2] However, 2-fluorophenyl azides present a dual challenge: steric hindrance at the ortho-position and electronic deactivation due to the inductive effect of fluorine. These factors significantly retard the formation of the critical copper-metallacycle intermediate, leading to sluggish kinetics, incomplete conversion, and potential byproduct formation (e.g., oxidative homocoupling of alkynes).

This guide details a Ligand-Accelerated Protocol specifically designed to overcome these barriers. We recommend a bifurcated approach:

• Method A (General Purpose): Uses BTTAA or THPTA ligands to accelerate the reaction in aqueous/protic media.

• Method B (High Performance): Utilizes Copper(I) 3-methylsalicylate (CuMeSal) , a specialized catalyst developed specifically for difficult fluorinated azides in organic media.

Mechanistic Insight: The "Ortho-Effect" Bottleneck

To troubleshoot this reaction, one must understand the failure mode. The CuAAC mechanism is not a simple concerted cycloaddition; it is a stepwise process involving a copper-acetylide intermediate.[3]

• The Bottleneck: The coordination of the organic azide to the copper-acetylide complex is the rate-determining step for hindered substrates.

• Steric Clash: The 2-fluoro substituent creates a "steric wall" that destabilizes the transition state required for the formation of the metallacycle (intermediate IV in the diagram below).

• Electronic Effect: The electron-withdrawing nature of fluorine reduces the nucleophilicity of the terminal azide nitrogen, further slowing coordination to the Cu(I) center.

DOT Diagram 1: Mechanistic Bottleneck

Caption: The formation of the metallacycle is the kinetic bottleneck. The ortho-fluorine atom creates steric repulsion during the coordination of the azide to the copper-acetylide complex.

Optimization Strategy & Ligand Selection

Standard ligands like TBTA are often insufficient for sterically compromised azides due to poor solubility and slower turnover rates. We prioritize ligands that provide a more electron-rich copper center and higher solubility.

Ligand / Catalyst	Type	Recommendation	Rationale
BTTAA	Tris(triazolyl)amine	Primary Choice (Aqueous)	Faster kinetics than THPTA/TBTA; specifically effective for suppressing oxidative damage and accelerating hindered substrates [1].
THPTA	Tris(triazolyl)amine	Secondary Choice	Highly water-soluble; robust but slightly slower than BTTAA for this specific application [2].[4]
CuMeSal	Cu(I) Carboxylate	Primary Choice (Organic)	Gold Standard for Fluorinated Azides. The salicylate ligand facilitates the proton transfer steps and stabilizes the active Cu(I) species in organic solvents (THF/DME) [3].
TBTA	Tris(triazolyl)amine	Not Recommended	Poor water solubility and slower kinetics make it unsuitable for hindered 2-fluorophenyl azides.

Detailed Experimental Protocols

Method A: Aqueous/Alcoholic Media (BTTAA/THPTA)

Best for: Biological conjugation, water-soluble substrates, or when "green" solvents are required.

Reagents:

• Ligand: BTTAA (preferred) or THPTA (50 mM stock in water).

• Copper Source: CuSO₄[4][5][6][7][8]·5H₂O (20 mM stock in water).

• Reducing Agent: Sodium Ascorbate (100 mM stock in water, freshly prepared).

• Solvent: t-BuOH:Water (1:1) or DMSO:Water (depending on substrate solubility).

Protocol:

• Pre-complexation: In a small vial, mix the CuSO₄ solution and the Ligand solution.

  • Ratio: Maintain a 1:2 to 1:5 ratio of Cu:Ligand. (e.g., 5 mol% Cu and 10-25 mol% Ligand).

  • Note: Pre-complexing prevents Cu(I) disproportionation and protects the catalyst.

• Substrate Addition: Dissolve the alkyne (1.0 equiv) and 2-fluorophenyl azide (1.0–1.2 equiv) in the reaction solvent.

• Catalyst Addition: Add the pre-complexed Cu-Ligand mixture to the reaction vessel.

• Initiation: Add the Sodium Ascorbate solution (10–20 mol%).

• Incubation: Stir at 40–50°C .

  • Critical Step: While standard CuAAC runs at RT, the steric hindrance of the 2-fluoro group requires mild heating to overcome the activation energy barrier.

• Monitoring: Monitor by LC-MS. If conversion stalls, add a second bolus of Sodium Ascorbate (not Copper).

Method B: Organic Media (CuMeSal)

Best for: Synthetic organic chemistry, volatile fluorinated azides, or non-polar substrates.

Reagents:

• Catalyst: Copper(I) 3-methylsalicylate (CuMeSal) (Available from specialized fluorochemical suppliers or Sigma-Aldrich).

• Solvent: THF, DCM, or 1,2-Dimethoxyethane (DME).

Protocol:

• Preparation: In a dry vial under inert atmosphere (N₂ or Ar), dissolve the alkyne (1.0 equiv) and 2-fluorophenyl azide (1.1 equiv) in dry THF (0.2–0.5 M concentration).

• Catalyst Addition: Add CuMeSal (2–5 mol%) directly as a solid or dissolved in a minimal amount of THF.

• Reaction: Stir at Room Temperature .

  • Advantage:[3][4][5][6][8][9] CuMeSal is highly active and often does not require heating or external reducing agents, as it is a pre-formed Cu(I) source.

• Workup: The reaction is usually clean. Filter through a short plug of silica or Celite to remove copper residues and concentrate.

Experimental Workflow Diagram

Caption: Decision tree for selecting the optimal protocol based on substrate solubility. Method B is preferred for pure synthetic applications involving fluorinated azides.

References

• Ligand Kinetics (BTTAA vs THPTA): Uttamapinant, C., et al. (2010). "Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling." Angewandte Chemie International Edition.

• THPTA Protocol: Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie.

• CuMeSal for Fluorinated Azides: Blastik, Z. E., et al. (2016). "Perfluoroalkylated Linear Azides: Synthesis and Application in Click Chemistry." Angewandte Chemie International Edition.

• Mechanistic Studies: Himo, F., et al. (2005).[10] "Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and Role of the Binuclear Copper Intermediate." Journal of the American Chemical Society.[11]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. glenresearch.com [glenresearch.com]
• 5. Fluorinated Azides: Click Chemistry Meets Fluorine [sigmaaldrich.com]
• 6. broadpharm.com [broadpharm.com]
• 7. confluore.com [confluore.com]
• 8. interchim.fr [interchim.fr]
• 9. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Click Chemistry [organic-chemistry.org]
• 11. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Improving Regioselectivity in the N-Arylation of 1,2,4-Triazole with 2-Fluorophenyl Halides

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the regioselective N-arylation of 1,2,4-triazole, specifically with 2-fluorophenyl halides. The formation of 1-aryl-1H-1,2,4-triazoles versus 2-aryl-2H-1,2,4-triazoles is a common challenge, where control over the isomer ratio is critical for downstream applications. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in established mechanistic principles.

Section 1: Troubleshooting Guide

This section addresses common experimental failures in a direct question-and-answer format.

Question 1: My reaction produces a nearly 1:1 mixture of N1 and N2-arylated 1,2,4-triazole isomers. How can I improve the selectivity?

Answer: Achieving high regioselectivity in the N-arylation of unsymmetrical azoles is a multifaceted problem. The outcome is dictated by a delicate balance of steric and electronic factors involving the triazole, the aryl halide, and the catalytic system. Poor selectivity is rarely solved by a single change; a systematic approach is required.

Potential Cause A: Suboptimal Catalyst-Ligand Combination

The geometry and electronic properties of the catalyst's coordination sphere are paramount in differentiating between the N1 and N2 positions of the triazole.

• Causality (Palladium Catalysis): For palladium-catalyzed reactions, bulky ligands are known to favor the formation of the N2 isomer in related heterocycles like 1,2,3-triazole.[1] This preference is often attributed to minimizing steric clashes. The sterically encumbered N1 position (flanked by two nitrogen atoms) may be less accessible to a bulky Pd-ligand complex compared to the more exposed N2 position. The ortho-fluoro substituent on your aryl halide further exacerbates this steric demand.

• Causality (Copper Catalysis): In copper-catalyzed systems, the choice of N-ligands (such as diamines or phenanthrolines) is critical.[2] These ligands modulate the Lewis acidity and geometry of the copper center, which in turn influences which nitrogen atom of the triazolate anion coordinates more favorably prior to reductive elimination.

Potential Cause B: Inappropriate Solvent or Base

The reaction medium influences the tautomeric equilibrium of the 1,2,4-triazole anion and the solubility of key intermediates.

• Causality: The choice of base deprotonates the 1,2,4-triazole, creating a triazolate anion. The counter-ion of the base (e.g., K+, Cs+, Na+) and the solvent's polarity can influence the charge distribution and accessibility of the N1 and N2 positions. Polar aprotic solvents like DMF or DMA can favor specific isomer formations by better solvating the transition state.[3] In some cases, nonpolar solvents like toluene or dioxane may enhance the directing effect of a bulky ligand by promoting tighter coordination.[3]

Troubleshooting Workflow: A Systematic Approach to Optimization

To resolve poor regioselectivity, a systematic optimization is necessary. The following workflow is recommended.

Caption: A logical workflow for optimizing reaction regioselectivity.

Question 2: The reaction yield is very low or fails completely, with starting materials largely unconsumed.

Answer: Low conversion points to issues with catalyst activity or the inherent reactivity of the substrates.

Potential Cause A: Catalyst Deactivation or Insufficient Activity

Both palladium and copper catalysts can be sensitive to reaction conditions.

• Causality: Many cross-coupling reactions are sensitive to atmospheric oxygen and moisture, which can oxidize the active catalyst (e.g., Pd(0) or Cu(I)) to an inactive state.[4] Furthermore, the 1,2,4-triazole substrate itself can sometimes act as an inhibitory ligand, preventing the formation of the active catalytic species if not managed correctly.[1] For challenging substrates like 2-fluorophenyl chloride, a highly active catalyst is required.

Solutions:

• Ensure Inert Conditions: Use properly dried solvents and glassware. Purge the reaction vessel with an inert gas (Argon or Nitrogen) for 15-20 minutes before adding the catalyst and reagents.[4]

• Catalyst Pre-activation (for Pd): In some systems, pre-heating the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand in the solvent for a few minutes before adding the triazole and base can lead to a more active catalyst and prevent inhibition.[1]

• Switch Aryl Halide: The reactivity of aryl halides follows the order I > Br > Cl. If you are using 2-fluorophenyl chloride, consider switching to 2-fluorophenyl bromide or iodide, which undergo oxidative addition more readily.[5]

Potential Cause B: Incorrect Base Strength

The base must be strong enough to deprotonate the 1,2,4-triazole (pKa ≈ 10.26) but not so strong that it causes catalyst degradation or unwanted side reactions.

• Causality: A base that is too weak will result in a low concentration of the nucleophilic triazolate anion, leading to a sluggish or stalled reaction. Common bases for this transformation include K₂CO₃, Cs₂CO₃, and K₃PO₄. Stronger bases like NaH or KOt-Bu are also used but can sometimes lead to lower yields if not carefully controlled.[3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for preferential N1 or N2 arylation?

The regioselectivity is primarily governed by a combination of steric hindrance, electronics, and the nature of the metal-triazolate intermediate. The 1,2,4-triazole ring has three nitrogen atoms, but N4 is significantly less nucleophilic and generally does not participate in these coupling reactions. The choice is between N1 and N2.

• Steric Factors: The N1 position is sterically shielded by two adjacent ring atoms (N2 and C5), whereas the N2 position is only shielded by N1 and C3. A bulky electrophile, such as a metal catalyst complex bearing large ligands and an ortho-substituted aryl group, will preferentially approach the less hindered N2 position.

• Electronic Factors: The N1 atom is generally considered more electron-rich and a harder nucleophile, while N2 is slightly less electron-rich and a softer nucleophile. This can influence its affinity for the metal center of the catalyst.

• Thermodynamic vs. Kinetic Control: It's possible for one isomer to be formed faster (kinetic product) while the other is more stable (thermodynamic product). DFT calculations for 1,2,3-triazoles have suggested that the N2-arylated product is often the kinetically favored one in palladium-catalyzed reactions due to a lower energy barrier for reductive elimination.[1]

Caption: The two primary regioisomers from N-arylation.

Q2: Should I use a Palladium or a Copper catalyst system?

Both systems are viable, and the best choice depends on your specific goals, substrate scope, and cost considerations.

Feature	Palladium Catalysis	Copper Catalysis
Typical Selectivity	Often provides higher regioselectivity, especially for the N2 isomer when using bulky phosphine ligands.[1]	Can provide good selectivity, but may require more extensive ligand and solvent screening.[2]
Substrate Scope	Generally very broad; highly effective for aryl bromides, chlorides, and triflates.[1]	Traditionally best with aryl iodides and bromides; aryl chlorides can be challenging.[5]
Reaction Conditions	Can often be run at moderate temperatures (80-120 °C).	Often requires higher temperatures (110-140 °C), though room temperature methods exist.[5]
Cost & Toxicity	Palladium is a precious metal, making catalysts more expensive. It is also a regulated impurity in APIs.	Copper is inexpensive, abundant, and less toxic, making it preferable for large-scale synthesis.[6]
Ligands	Bulky, electron-rich biaryl phosphines (e.g., XPhos, RuPhos).	N,N-chelating ligands (e.g., 1,10-phenanthroline, ethylenediamine) or amino acids.[2]

Q3: How can I reliably determine the N1/N2 isomer ratio in my crude reaction mixture?

The most reliable method is ¹H NMR spectroscopy of the crude reaction mixture. The protons on the triazole ring have distinct chemical shifts for the N1 and N2 isomers.

• ¹H NMR: In the N1-substituted isomer, the two triazole protons (H3 and H5) are in different chemical environments and will appear as two distinct singlets. In the N2-substituted isomer, the molecule has a C₂ axis of symmetry, making the H3 and H5 protons chemically equivalent. They will therefore appear as a single singlet with an integration of 2H.

• NOE Spectroscopy: Nuclear Overhauser Effect experiments can provide definitive structural proof. For the N1 isomer, irradiation of the ortho-proton on the phenyl ring should show an NOE to the H5 proton of the triazole ring. No such effect would be observed for the N2 isomer.

Section 3: Experimental Protocols and Data

Protocol 1: General Procedure for Palladium-Catalyzed N-Arylation (Optimized for N2-Selectivity)

This protocol is adapted from methodologies known to favor N2-arylation of similar heterocycles and serves as an excellent starting point for optimization.[1]

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (1.5 mol%), and a bulky biaryl phosphine ligand (e.g., XPhos, 3.6 mol%).

• Inerting: Seal the tube with a septum, and evacuate and backfill with argon three times.

• Reagent Addition: Add 1,2,4-triazole (1.2 mmol), 2-fluorophenyl halide (1.0 mmol), and K₃PO₄ (2.0 mmol).

• Solvent Addition: Add anhydrous toluene or dioxane (2.0 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 120 °C and stir for 5-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Concentrate the filtrate and analyze the crude residue by ¹H NMR to determine the isomer ratio before purification by column chromatography.

Protocol 2: General Procedure for Ligand-Free Copper-Catalyzed N-Arylation

This cost-effective method can provide good results, though regioselectivity may need optimization.[6]

• Preparation: To a vial with a magnetic stir bar, add CuCl (5 mol%), 1,2,4-triazole (1.2 mmol), 2-fluorophenyl bromide (1.0 mmol), and Cs₂CO₃ (2.0 mmol).

• Solvent Addition: Add anhydrous DMF (2.0 mL).

• Reaction: Seal the vial and place it in a preheated oil bath at 130 °C. Stir vigorously for 12-36 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Workup: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Analyze the crude residue by ¹H NMR.

References

• 7][8][9]triazolo[5,1-c]pyrazine, via Double Dehydrative Cyclizations. ResearchGate.

• 7][8][9]triazolo[5,1-c]pyrazine, via Double Dehydrative Cyclizations. Yonsei University.

Sources

• 1. Highly N2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Ligand-Free Copper(I) Chloride Catalyzed N-Arylation of 1,2,4-Triazole with Aryl Bromides [ouci.dntb.gov.ua]
• 7. Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Purification methods for 1-(2-Fluorophenyl)triazole from reaction byproducts

Welcome to the Advanced Purification Support Hub. Subject Molecule: 1-(2-Fluorophenyl)-1H-1,2,3-triazole (and related 1,2,4-triazole isomers) Ticket Priority: Critical (Purity >98% required for biological assay/crystallography)

Diagnostic Triage: Identify Your Impurity Profile

Before initiating purification, you must identify the origin of your crude mixture. The synthetic route dictates the impurity profile.

Synthesis Route	Primary Impurities	Critical Hazard
CuAAC (Click Chemistry) (Azide + Alkyne)	• Copper residues (Green/Blue tint)• Unreacted 2-fluorophenyl azide• Triazole oligomers	Explosion Risk: Unreacted azides are shock-sensitive. Do not distill to dryness if azide is present.
Ullmann/Chan-Lam Coupling (Aryl Halide + Triazole)	• Regioisomers (N1 vs. N2) • Metal catalyst (Cu/Pd)[1][2]• Homocoupling byproducts (Biphenyls)	Separation Difficulty: N1/N2 isomers often have similar Rf values.
Sandmeyer Cyclization	• Diazonium salts• Phenolic byproducts	Thermal Instability: Diazonium intermediates are unstable.

Protocol Module A: Copper Catalyst Removal (The "Green" Tint)

Scenario: You utilized Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The product has a persistent green or blue hue, indicating copper contamination. This is cytotoxic and interferes with biological assays.

Mechanism of Action

Copper coordinates tightly to the triazole nitrogens. Standard silica chromatography is often insufficient to break this coordination. We use competitive chelation .

Step-by-Step De-coppering Protocol

Method 1: The EDTA Wash (Standard)

• Dissolve crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

• Prepare a 0.1 M solution of EDTA (disodium salt) in water. Adjust pH to ~7-8 with dilute NaOH (EDTA complexes Cu(II) most effectively at neutral/basic pH).

• Wash the organic phase vigorously with the EDTA solution (1:1 v/v) three times .

  • Observation: The aqueous layer should turn blue (absorbing the copper), while the organic layer becomes colorless.[3]

• Wash with Brine (saturated NaCl) to remove residual EDTA.

• Dry over MgSO₄ and concentrate.

Method 2: Solid-Phase Scavenging (High Purity/Pharma) If Method 1 fails (ppm levels still too high), use a silica-bound scavenger.

• Reagent: SiliaMetS® Thiol or QuadraPure™ TU.

• Procedure: Add 5-10 wt% of scavenger resin to the organic solution. Stir at room temperature for 4 hours. Filter through a 0.45 µm PTFE frit.

Visualizing the Chelation Logic

Figure 1: Competitive chelation workflow. The EDTA has a higher formation constant (Kf) for Cu(II) than the triazole ligand, effectively stripping the metal into the aqueous phase.

Protocol Module B: Regioisomer Separation (N1 vs. N2)

Scenario: You synthesized the compound via Ullmann coupling of 2-fluoroiodobenzene and 1,2,3-triazole. TLC shows two close spots.

• N2-Isomer: Generally less polar (higher Rf), thermodynamically favored.

• N1-Isomer: Generally more polar (lower Rf), kinetically favored.

The "Fluorine" Advantage (Expert Insight)

The ortho-fluorine substituent provides a unique handle.

• 19F NMR: The two isomers will have distinct 19F shifts due to the electronic environment change caused by the adjacent nitrogen lone pairs. Use this to calculate ratios before purification.

• Dipole Moment: The N2 isomer is symmetric (pseudo-D2h in the triazole ring), resulting in a lower dipole moment than the N1 isomer. This maximizes the

  on silica.

Separation Workflow

Step 1: Optimized TLC Do not use pure Hexane/EtOAc. The separation is often poor.

• Recommended Eluent: Toluene/Acetone (9:1) or DCM/MeOH (98:2).

• Visualization: UV (254 nm). The triazole ring absorbs strongly.

Step 2: Flash Chromatography Parameters

• Stationary Phase: Silica Gel (40-63 µm).

• Loading: <1% of column mass (isomer separation requires low loading).

• Gradient:

  • Start: 100% Toluene (or Hexane).

  • Ramp: 0% to 20% Acetone (or EtOAc) over 20 column volumes.

  • Note: The N2 isomer (2-(2-fluorophenyl)-...) usually elutes first.

Step 3: Fractional Crystallization (If Chromatography Fails) If the isomers co-elute:

• Dissolve the mixture in hot Ethanol or Isopropanol .

• Cool slowly to 0°C.

• The N2 isomer (often higher melting point and more symmetrical) tends to crystallize first.

• Filter the solid (N2 enriched) and concentrate the mother liquor (N1 enriched).

Protocol Module C: Final Polishing (Recrystallization)

Even after chromatography, the product may be an amorphous solid or oil due to trace solvents.

Solvent System Table for 1-(2-Fluorophenyl)triazole

Solvent System	Suitability	Procedure
Ethanol / Water	High	Dissolve in hot EtOH. Add water dropwise until turbid. Cool to 4°C.
Toluene / Hexane	Medium	Good for removing non-polar impurities.
Isopropyl Alcohol (IPA)	High	Excellent for forming X-ray quality crystals.

Troubleshooting "Oiling Out": If the product forms an oil at the bottom of the flask instead of crystals:

• Seed it: Add a tiny crystal of the pure product (if available) or scratch the glass with a spatula.

• Re-dissolve: Heat the mixture back to reflux and add slightly more solvent.

• Slow Cool: Wrap the flask in foil/cotton to slow the cooling rate. Rapid cooling promotes oiling.

Frequently Asked Questions (FAQ)

Q1: My product is a reddish oil, but it should be a white solid. What happened?

• Diagnosis: The red color often comes from oxidized phenylhydrazine or aniline impurities (if Sandmeyer route) or trace copper oxides.

• Fix: Perform a filtration through a short pad of activated charcoal or Celite. If the color persists, recrystallize from Ethanol/Water with activated charcoal added to the hot solution.

Q2: I see a "ghost" spot on TLC that trails the product.

• Diagnosis: This is likely the triazole protonating on the silica (which is acidic).

• Fix: Add 1% Triethylamine (TEA) to your chromatography solvent system to neutralize the silica.

Q3: Is the unreacted 2-fluorophenyl azide dangerous?

• Critical Warning: YES. Organic azides with a

  ratio < 3 are potentially explosive.

• Safety Check: 2-Fluorophenyl azide (

  ) has 6 Carbons and 3 Nitrogens. Ratio = 2. This is on the borderline of high energy.

• Disposal: Do not concentrate reaction mixtures containing significant azide to dryness. Quench unreacted azide with the Staudinger reduction (add Triphenylphosphine and water) before disposal.

Q4: How do I distinguish N1 and N2 isomers without NMR?

• Answer: It is difficult, but Melting Point is a good indicator. N2 isomers (2-aryl) generally have higher melting points than N1 isomers (1-aryl) due to higher symmetry and better packing. Compare your isolated solids; the higher MP fraction is likely N2.

References

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[1][4][5][6] Chemical Reviews, 108(8), 2952–3015. Link

• Buckley, B. R., et al. (2020). Removal of Copper Residues from Click Chemistry Products using EDTA.[3][7] Organic Process Research & Development. (General Reference for EDTA protocols).

• Li, L., et al. (2016). Regioselective Synthesis of 1,2,3-Triazoles. Asian Journal of Organic Chemistry. (Reference for N1/N2 selectivity).

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews, 39(4), 1302-1315. Link

• Smith, P. A. S. (1984). Open-Chain Nitrogen Compounds.

Sources

• 1. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. A practical flow synthesis of 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry | NSF Public Access Repository [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Recrystallization solvents for 1-(2-Fluorophenyl)triazole purification

Introduction

You are likely working with 1-(2-fluorophenyl)-1H-1,2,3-triazole , a critical intermediate often synthesized via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) or organozide formation.[1]

The purification of this compound presents two distinct challenges:

• The Fluorine Effect: The ortho-fluorine atom disrupts crystal lattice packing and increases lipophilicity compared to non-fluorinated analogues. This significantly increases the risk of "oiling out" (liquid-liquid phase separation) rather than crystallization.[1]

• Copper Contamination: If synthesized via Click chemistry, trace copper trapped in the lattice can cause product discoloration (green/blue tint) and toxicity in biological assays.

This guide provides a self-validating protocol to overcome these specific hurdles.

Module 1: Solvent System Selection

Do not guess. Use the Polarity/Solubility Matrix below. The 2-fluorophenyl group makes the molecule moderately lipophilic, while the triazole ring remains polar.

Primary Solvent Candidates

Solvent System	Ratio (v/v)	Suitability	Mechanism of Action
Ethanol (95%)	Single	High	Best starting point.[1] The hydroxyl group interacts with triazole nitrogens; the ethyl chain accommodates the phenyl ring.
Ethanol / Water	4:1 to 1:1	Moderate	Risk of Oiling Out. Water forces precipitation.[1] Use only if pure Ethanol yields low recovery.[1]
Toluene / Heptane	1:2	High	Excellent for ortho-substituted aromatics.[1] Toluene engages in - stacking, stabilizing the lattice.
Ethyl Acetate / Hexanes	1:3	Moderate	Standard "crash" method.[1] Often yields amorphous powder rather than defined crystals.[1]

Solvent Decision Logic (DOT Visualization)

Figure 1: Decision tree for selecting the optimal solvent system based on solubility behavior.

Module 2: The Purification Protocol

Pre-requisite: If your crude is green/blue (Copper contamination), wash the crude organic layer with 10% EDTA solution or Aqueous Ammonia before attempting recrystallization. Recrystallization does not effectively remove metal salts.[1]

Step-by-Step Procedure

• Dissolution (The Saturation Point):

  • Place crude 1-(2-fluorophenyl)triazole in an Erlenmeyer flask.

  • Add Ethanol (approx. 3 mL per gram of solid).[1]

  • Heat to 65°C (gentle reflux).

  • Critical Check: If solid remains, add solvent in 0.5 mL increments.[1] If the solution is dark/dirty, add activated charcoal (1% w/w) and stir for 5 mins.

• Hot Filtration (Insolubles Removal):

  • While hot, filter through a pre-warmed glass frit or Celite pad to remove charcoal, dust, or inorganic copper salts.[1]

  • Why: Nucleation sites on dust particles cause premature, uncontrolled crystallization.[1]

• Controlled Cooling (The Growth Phase):

  • Allow the filtrate to cool to Room Temperature (RT) slowly over 30 minutes. Do not use an ice bath yet.

  • The Fluorine Factor: Rapid cooling traps the fluorinated compound in an amorphous "oil" state. Slow cooling allows the lattice energy to overcome the entropic freedom of the liquid phase.

• Nucleation & Isolation:

  • If crystals form at RT, cool to 0°C for 15 minutes to maximize yield.

  • Filter under vacuum.[1][2]

  • Wash: Rinse with cold (-20°C) Ethanol or Hexane.[1]

  • Dry: Vacuum oven at 40°C. Warning: Fluorinated triazoles can sublime; do not use high vacuum (<10 mbar) if heating >50°C.[1]

Module 3: Troubleshooting & FAQs

Issue 1: "My product is oiling out at the bottom of the flask."

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). The solute is precipitating faster than it can organize into a crystal lattice.[1] Corrective Actions:

• Reheat the mixture until the oil redissolves.

• Add a Seed Crystal: If you have any solid material, add a speck at 30°C.[1]

• Change Solvent: Switch to Toluene . The

  -stacking interactions between Toluene and the triazole/phenyl rings often stabilize the solid phase better than hydrogen-bonding solvents like Ethanol.

Issue 2: "The crystals are blue/green."

Diagnosis: Copper entrapment (from Click catalyst). Corrective Actions:

• Do not recrystallize yet. Redissolve the solid in Ethyl Acetate.

• Wash organic phase 3x with saturated aqueous NH₄Cl or 0.1M EDTA (pH 8) .[1]

• Dry over MgSO₄, evaporate, and then recrystallize.

Issue 3: "No precipitate forms, even at 0°C."

Diagnosis: The solution is not supersaturated, or the compound is too soluble in ethanol. Corrective Actions:

• Add Water dropwise to the cold ethanol solution until a persistent turbidity (cloudiness) appears.[1]

• Scratch the inner wall of the glass flask with a glass rod. The micro-abrasions provide nucleation sites.[1]

Module 4: Analytical Validation

How do you know it worked?

Method	Expected Result for Pure 1-(2-fluorophenyl)triazole
1H NMR	Sharp aromatic multiplets (7.0–8.0 ppm).[1] No broad water peak (indicates dry).[1] No aliphatic grease peaks (0.8–1.5 ppm).[1]
19F NMR	Single sharp peak around -110 to -125 ppm (depending on solvent).[1] Multiple F peaks indicate regioisomers.[1]
Melting Point	Sharp range (< 2°C variance).[1] Broad range (> 3°C) indicates solvent trapping or impurities.[1]

References

• Buckley, B.R. et al. "Mechanistic insights into the copper(I)-catalyzed azide–alkyne cycloaddition."[1] Journal of the American Chemical Society, 2010. Link (Describes Copper removal challenges).[1]

• Hansen, C.M. "Hansen Solubility Parameters: A User's Handbook."[1] CRC Press, 2007.[1][3] (Theoretical basis for Toluene/Ethanol selection in nitrogen heterocycles).

• Golas, P.L.[1] & Matyjaszewski, K. "Click Chemistry and Functional Materials."[1] Chemical Society Reviews, 2010.[1] Link (Purification of triazole polymers and small molecules).

• Reichardt, C. "Solvents and Solvent Effects in Organic Chemistry."[1] Wiley-VCH, 2003.[1] (Principles of recrystallization for dipolar aprotic compounds).

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. 1H-1,2,4-Triazole | C2H3N3 | CID 9257 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Characterization of 1-(2-Fluorophenyl)-1,2,3-Triazole Scaffolds: A Comparative Structural Elucidation Guide

Topic: 1H NMR splitting patterns of ortho-substituted 1-(2-Fluorophenyl)triazole Content Type: Publish Comparison Guide

Executive Summary

In modern drug discovery, the incorporation of fluorine into heterocyclic scaffolds is a pivotal strategy for modulating metabolic stability and lipophilicity. However, the introduction of a fluorine atom at the ortho position of a phenyl-triazole system introduces complex spin-spin coupling networks that often confound automated assignment algorithms.

This guide provides a definitive technical comparison between the 1-(2-fluorophenyl)-1H-1,2,3-triazole (ortho-isomer) and its meta/para alternatives. We focus on the diagnostic "through-space" coupling anomalies that serve as the gold standard for structural verification.

Mechanistic Insight: The "Ortho-Effect" in NMR Spectroscopy

The defining feature of the ortho-substituted isomer is not merely the complexity of the phenyl ring protons, but the anomalous coupling of the triazole singlet .

The Through-Space Coupling Phenomenon ( )

In meta- and para-substituted isomers, the triazole ring proton (H-5) typically appears as a sharp singlet (

8.0–9.0 ppm). However, in the ortho-isomer, the spatial proximity of the fluorine lone pairs to the triazole C-H bond induces a scalar coupling.

• Mechanism: Through-space (Fermi contact) interaction between

  and the triazole .

• Observation: The expected singlet splits into a doublet (

  ).

• Significance: This splitting is a self-validating spectral marker. If the triazole proton is a singlet, your product is likely the para or meta isomer (or the azide starting material did not react regioselectively).

Comparative Analysis: Ortho vs. Meta vs. Para

The following table contrasts the spectral signatures of the three isomers. Note that chemical shifts (

) are approximate and solvent-dependent (typically DMSO- or CDCl ), but the splitting patterns are invariant.

Table 1: Diagnostic 1H NMR Signatures (500 MHz)

Feature	Ortho-Isomer (2-F)	Meta-Isomer (3-F)	Para-Isomer (4-F)
Triazole H-5	Doublet ( Hz) (Diagnostic)	Singlet (Sharp)	Singlet (Sharp)
Symmetry	Asymmetric (ABCD system)	Asymmetric (ABCD system)	Symmetric (AA'BB' system)
Phenyl H-3/H-6	Complex Multiplets H-6 (ortho to triazole) is deshielded & shows .	Distinct Patterns H-2 is a doublet of triplets (isolated between F and Triazole).[1]	Roofing Effect Two distinct multiplets integrating 2H each.
19F NMR Signal	-120 to -125 ppm (Deshielded by triazole)	-110 to -115 ppm	-105 to -115 ppm
Key Coupling	(Triazole)		only

Visualization: Splitting Tree & Logic Flow

Diagram 1: The Diagnostic Splitting Tree (H-5 Triazole & H-6 Phenyl)

This diagram illustrates the coupling pathway that generates the unique ortho pattern.

Caption: Logical derivation of the "Ortho-Effect" splitting patterns. Note the unique F-interaction on the triazole proton.

Experimental Protocol: Synthesis & Validation

To generate the ortho-substituted reference standard, we utilize a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Reagents

• Azide: 1-Azido-2-fluorobenzene (1.0 equiv)

• Alkyne: Phenylacetylene (1.1 equiv)

• Catalyst: CuSO

  5H O (5 mol%) + Sodium Ascorbate (10 mol%)

• Solvent: t-BuOH/H

  O (1:1)

Step-by-Step Workflow

• Azide Preparation: (If not commercial) Diazotize 2-fluoroaniline with NaNO

  /HCl at 0°C, then treat with NaN . Caution: Potentially explosive.[1]

• Click Reaction:

  • Dissolve alkyne and azide in t-BuOH/H

    O.

  • Add sodium ascorbate solution, followed by CuSO

    solution.

  • Stir at RT for 6–12 hours. The product typically precipitates.

• Workup: Dilute with water, filter the precipitate, and wash with dilute NH

  OH (to remove Cu traces).

• Purification: Recrystallization from Ethanol/Water (avoid column chromatography if possible to prevent Cu leaching).

Diagram 2: Experimental Workflow & Decision Matrix

Caption: Synthesis and validation workflow for 1-(2-fluorophenyl)-1,2,3-triazole.

Troubleshooting & Validation

If the splitting pattern is ambiguous (e.g., peak broadening due to paramagnetic Cu(II) impurities):

• Cu Removal: Wash the NMR sample with a solution of EDTA or aqueous NH

  . Paramagnetic copper broadens signals, obscuring the fine splitting.

• 19F Decoupling: Acquire a

  spectrum. If the triazole doublet collapses to a singlet, the coupling is confirmed as H-F.

• 2D HOESY: Run a Heteronuclear Overhauser Effect Spectroscopy (HOESY) experiment to observe direct spatial correlation between the Fluorine and the Triazole proton.

References

• DFT and NMR Analysis of Triazole Couplings

  • Title: DFT calculated 4J HF coupling constant and rel

  • Source: ResearchGate[1][2]

  • URL:[Link]

• 19F Coupling Constants Reference

  • Title: 19F Coupling Constants Table

  • Source: Alfa Chemistry[1]

• Triazole Synthesis Protocols

  • Title: Regioselective Synthesis of 1,2,3-Triazole Derivatives via 1,3-Dipolar Cycloaddition[3]

  • Source: Royal Society of Chemistry (RSC)

  • URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Metabolic Stability Guide: 1-(2-Fluorophenyl)triazole vs. Non-Fluorinated Analogs

This guide provides an in-depth technical comparison of the metabolic stability of 1-(2-Fluorophenyl)triazole versus its non-fluorinated analogs. It is designed for medicinal chemists and drug discovery scientists optimizing lead compounds.

Executive Summary

In medicinal chemistry, the 1-phenyl-1,2,3-triazole scaffold—often generated via CuAAC "click" chemistry—is a versatile bioisostere for amide bonds. However, the unsubstituted phenyl ring frequently acts as a metabolic liability , serving as a "soft spot" for rapid oxidative clearance by Cytochrome P450 (CYP) enzymes.

Incorporating a fluorine atom at the ortho position (yielding 1-(2-fluorophenyl)triazole ) is a validated strategy to enhance metabolic stability. This modification operates via two synergistic mechanisms: steric/electronic blocking of the labile C-H bond and conformational modulation that alters the molecule's fit within the CYP active site.

Key Finding: 2-Fluoro substitution typically reduces intrinsic clearance (

) by 2–5 fold compared to the non-fluorinated analog, depending on the specific CYP isoform involved (predominantly CYP3A4 and CYP2C9).

Mechanistic Insight: The "Ortho-Fluorine" Effect[1]

To understand the stability gain, one must analyze the specific metabolic pathways blocked by this substitution.

Oxidative Defluorination vs. Hydroxylation

The primary metabolic route for 1-phenyl-triazoles is aromatic hydroxylation . CYP enzymes activate molecular oxygen to insert a hydroxyl group into the phenyl ring.

• Non-Fluorinated (Phenyl): The ortho and para positions are electron-rich and sterically accessible, leading to rapid formation of phenols (which are subsequently glucuronidated and excreted).

• Fluorinated (2-F-Phenyl): The C-F bond is chemically inert to P450 oxidation (Bond Dissociation Energy

  116 kcal/mol vs. 110 kcal/mol for C-H). The fluorine atom sterically shields the ortho position and electronically deactivates the ring toward electrophilic attack by the high-valent Iron-Oxo species (Compound I) of the CYP heme.

Conformational Locking

Beyond simple blocking, the ortho-fluorine introduces a dipole-dipole repulsion with the nitrogen lone pairs of the triazole ring. This forces the phenyl ring to twist out of coplanarity with the triazole (dihedral angle shift), often disrupting the "flat" binding mode required for optimal metabolism by planar-preferring CYP isoforms.

Metabolic Pathway Visualization

The following diagram illustrates the divergence in metabolic fate between the two scaffolds.

Figure 1: Comparative metabolic fate. The 2-Fluoro substituent blocks the primary oxidation site, shunting the molecule toward stability.

Comparative Performance Data

The following data summarizes the impact of 2-fluorination on physicochemical and pharmacokinetic parameters. These values represent general trends observed in lead optimization campaigns (e.g., Tankyrase and ROS1 inhibitors).

Table 1: Physicochemical & Metabolic Profile

Parameter	1-Phenyl-triazole (Reference)	1-(2-Fluorophenyl)triazole (Optimized)	Impact
Microsomal	High (>50 µL/min/mg)	Moderate/Low (<20 µL/min/mg)	Stability
Half-life ( )	Short (< 30 min)	Extended (> 60 min)	Exposure
LogP (Lipophilicity)	~2.1	~2.4	Permeability
Solubility	Moderate	Slightly Lower	Solubility
Metabolic Soft Spot	Ortho/Para C-H bonds	Para C-H (Ortho blocked)	Regioselectivity Shift

Case Study Evidence

In the development of Tankyrase inhibitors , replacing a standard phenyl ring with a 2-fluorophenyl moiety on a triazole scaffold resulted in:

• Mouse Liver Microsomes (MLM):

  reduced from >100 µL/min/mg (highly unstable) to ~27 µL/min/mg.

• Selectivity: The fluorine substitution did not negatively impact potency against the primary target but significantly improved the pharmacokinetic (PK) profile.

Experimental Protocol: Microsomal Stability Assay

To validate the stability of your specific 1-(2-fluorophenyl)triazole derivative, use the following standardized protocol. This assay measures the intrinsic clearance (

) using pooled liver microsomes.

Materials[1][2][3][4][5]

• Microsomes: Pooled Human/Mouse Liver Microsomes (20 mg/mL protein concentration).

• Cofactor: NADPH regenerating system (or 10 mM NADPH solution).

• Test Compound: 10 mM stock in DMSO.

• Quench Solution: Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

Workflow Methodology

Step 1: Preparation

• Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

• Spike test compound to a final concentration of 1 µM (keep DMSO < 0.1%).

Step 2: Pre-incubation

• Incubate the mixture at 37°C for 5 minutes to equilibrate.

Step 3: Reaction Initiation

• Add NADPH (1 mM final) to initiate metabolism.

• Control: Run a parallel incubation without NADPH to check for chemical instability.

Step 4: Sampling

• Remove aliquots (50 µL) at specific time points:

  minutes.

• Immediately dispense into 150 µL of ice-cold Quench Solution (ACN) to stop the reaction.

Step 5: Analysis

• Centrifuge samples (4000 rpm, 20 min, 4°C) to pellet proteins.

• Analyze supernatant via LC-MS/MS (monitor parent ion depletion).

Data Calculation

Calculate the slope (

) of the natural log of percentage remaining vs. time.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining microsomal intrinsic clearance.

References

• Metabolic Stability and Fluorine Substitution Hagos, et al. "The Role of Fluorine in Medicinal Chemistry: Metabolic Stability and Bioavailability."[1][2][3][4][5] Journal of Medicinal Chemistry.

• Triazole Scaffolds in Drug Discovery Dheer, D. et al. "The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore." Expert Opinion on Drug Discovery.

• Case Study: Tankyrase Inhibitors Anumala, U. R. et al. "Development of a 1,2,4-Triazole-Based Lead Tankyrase Inhibitor: Part II." Journal of Medicinal Chemistry.

• Cytochrome P450 Interactions with Triazoles Sevrioukova, I. F. et al. "1,2,3-Triazole-Heme Interactions in Cytochrome P450."[6] Biochemistry.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties [frontiersin.org]
• 6. 1,2,3-Triazole-Heme Interactions in Cytochrome P450: Functionally Competent Triazole-Water- Heme Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Comprehensive Guide to Handling 1-(2-Fluorophenyl)triazole: PPE, Operational Protocols, and Disposal

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1-(2-Fluorophenyl)triazole. The protocols outlined herein are designed to establish a self-validating system of safety, grounded in an expert understanding of the compound's constituent chemical moieties. By explaining the causality behind each procedural step, we aim to build a deep, trust-based foundation for laboratory safety and chemical handling.

Proactive Hazard Analysis: Understanding 1-(2-Fluorophenyl)triazole

While a specific Safety Data Sheet (SDS) for 1-(2-Fluorophenyl)triazole is not widely available, a robust hazard assessment can be constructed by examining its two primary structural components: the 1,2,4-triazole core and the 2-fluorophenyl group . This analysis allows us to anticipate the compound's toxicological and chemical hazards and engineer appropriate safety protocols.

The 1,2,4-triazole ring is a well-characterized heterocyclic motif present in many pharmaceuticals and agricultural chemicals.[1][2] Its associated hazards are well-documented. The 2-fluorophenyl group introduces risks common to fluorinated aromatic compounds, particularly concerning thermal decomposition.

Table 1: Anticipated Hazard Profile of 1-(2-Fluorophenyl)triazole

Hazard Category	Anticipated Risk	Rationale and Causality
Acute Toxicity (Oral)	Harmful if swallowed. [3][4][5]	Based on data for the parent compound, 1,2,4-triazole, which is classified as a Category 4 acute oral toxicant.[6] Ingestion may lead to gastrointestinal irritation.[6]
Eye Irritation	Causes serious eye irritation. [3][6][4][5][7]	1,2,4-triazole is a known eye irritant.[4] Direct contact with the solid or solutions can cause redness, pain, and tearing.[6]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child. [3][6][4][5][8]	This is a significant hazard associated with the 1,2,4-triazole class of compounds.[9][8] All handling procedures must be designed to minimize exposure, especially for personnel of reproductive age.
Skin Irritation	May cause skin irritation upon prolonged contact. [6][7]	While not classified as a primary skin irritant, repeated or prolonged exposure to 1,2,4-triazole can cause redness and irritation.[6]
Inhalation Hazard	Harmful if inhaled as dust.	As a solid, fine powders can be generated during handling.[5] Inhalation of dust can lead to respiratory tract irritation.
Thermal Decomposition	Hazardous decomposition products upon heating. [5]	The triazole ring can decompose to produce toxic fumes, including nitrogen oxides (NOx), ammonia, and highly toxic hydrogen cyanide (HCN).[5] The fluorophenyl group can release corrosive hydrogen fluoride (HF) gas.[10][11]
Physical Hazard	Finely dispersed particles may form explosive mixtures in air. [5]	This is a common risk for many organic powders and necessitates careful handling to avoid dust cloud formation.[5]

Core Directive: A Multi-Tiered Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a static, one-size-fits-all decision. It must be adapted to the specific experimental context, quantity of material handled, and potential for exposure. This protocol is divided into two tiers to ensure safety across various research scenarios.

Tier 1: Standard Laboratory Handling (<1 gram, Non-Aerosol Generating)

This tier applies to routine, small-scale operations such as weighing, preparing stock solutions, and performing reactions in a controlled setting where the potential for dust or aerosol generation is minimal.

• Eye & Face Protection: At a minimum, chemical splash goggles are mandatory. For procedures with any risk of splashing (e.g., transfers, solvent addition), a full-face shield worn over safety goggles is required.[12] This combination provides comprehensive protection against splashes and accidental contact.

• Hand Protection: Double-gloving with nitrile gloves is the required standard.[13][14] The outer glove should be removed and disposed of immediately upon suspected contamination or when leaving the designated work area. The inner glove provides secondary protection during the doffing process. While nitrile offers good general chemical resistance, consult a glove compatibility chart if using non-standard solvents.[12][13]

• Body Protection: A 100% cotton lab coat , fully fastened, is required. Wear long pants and fully enclosed, chemical-resistant footwear.[15] This protects the skin from incidental spills and contact.

• Respiratory Protection: Not typically required when all manipulations are performed within a certified chemical fume hood.

Tier 2: High-Risk Scenarios (Large Quantities, Dust/Aerosol Generation, Heating)

This tier is mandated for non-routine operations, including handling quantities greater than one gram, procedures that may generate dust (e.g., scraping, grinding), or when heating the compound.

• Eye & Face Protection: A full-face shield worn over chemical splash goggles is mandatory.

• Hand Protection: Double-gloving with nitrile gloves remains the standard. For extensive handling, consider heavier-duty nitrile or butyl rubber gloves.[13]

• Body Protection: In addition to a lab coat, a chemical-resistant apron or disposable coveralls must be worn.[14][16] This provides an additional barrier against significant spills or contamination.

• Respiratory Protection: Required when working outside of a fume hood or when dust/aerosols may be generated. A NIOSH-approved respirator with a particulate filter (N95 or higher) is the minimum requirement.[11] If heating the compound, a combination cartridge effective for organic vapors and acid gases (to capture potential HF) should be used. Consult your institution's Environmental Health and Safety (EHS) department for specific respirator selection and fit-testing.

Operational Plan: A Step-by-Step Guide to Safe Handling

A robust safety plan extends beyond PPE to include engineering controls and standardized procedures for handling, spills, and disposal.

Engineering Controls: The Primary Line of Defense

All manipulations of 1-(2-Fluorophenyl)triazole, from weighing to solution preparation and reaction quenching, must be performed inside a certified chemical fume hood .[10] The fume hood is the most critical piece of safety equipment, as it contains potentially harmful dusts and captures toxic vapors that could be released during handling or decomposition.

Experimental Protocol: Safe Handling Workflow

• Preparation:

  • Designate a specific area within the fume hood for the procedure.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, glassware, solvents) before retrieving the chemical.

  • Don the appropriate Tier 1 or Tier 2 PPE.

• Weighing the Solid:

  • Tare a suitable container (e.g., weigh boat or glass vial) on a balance located inside the fume hood.

  • Carefully transfer the solid compound using a spatula, avoiding any actions that could create a dust cloud.

  • If any material is spilled, clean it immediately following the spill protocol.

• Dissolution:

  • Add the solvent to the vessel containing the weighed solid slowly and carefully to avoid splashing.

  • Ensure the container is capped or covered during any mixing or agitation.

• Post-Procedure Decontamination:

  • Wipe down the designated work area, spatula, and any other contaminated equipment with a suitable solvent (e.g., 70% ethanol), collecting the waste wipes for proper disposal.

  • Carefully remove PPE, starting with the outer gloves, and dispose of it in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after exiting the lab.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and contamination.

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,4-triazole (Ref: CGA 71019) [sitem.herts.ac.uk]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. ICSC 0682 - 1,2,4-TRIAZOLE [chemicalsafety.ilo.org]
• 6. columbuschemical.com [columbuschemical.com]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. carlroth.com [carlroth.com]
• 10. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 11. fluorogistx.com [fluorogistx.com]
• 12. hsa.ie [hsa.ie]
• 13. research.arizona.edu [research.arizona.edu]
• 14. safelyio.com [safelyio.com]
• 15. hazmatschool.com [hazmatschool.com]
• 16. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]